3-(4-fluorophenoxy)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide

• IUPAC Name: 3-(4-fluorophenoxy)-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide
• InChI: InChI=1S/C22H20FN3O2/c23-17-7-9-19(10-8-17)28-20-5-3-4-16(14-20)22(27)25-18-11-13-26(15-18)21-6-1-2-12-24-21/h1-10,12,14,18H,11,13,15H2,(H,25,27)
• InChI Key: OCKUVUJWASATMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC(=CC=C2)OC3=CC=C(C=C3)F)C4=CC=CC=N4
• Molecular Formula: C22H20FN3O2
• Molecular Weight: 377.4 g/mol

Description

3-(4-fluorophenoxy)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide, also known as FPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies.

Scientific Research Applications

Medicinal Chemistry Applications

• Antineoplastic Activity : Derivatives similar to "3-(4-fluorophenoxy)-N-(1-(pyridin-2-yl)pyrrolidin-3-yl)benzamide" have been explored for their selective inhibition against kinase superfamily members, showing promise in antitumor activity. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides demonstrated complete tumor stasis in specific cancer models, highlighting the potential for similar compounds in cancer therapy (Schroeder et al., 2009).

Polymer Science and Materials Science Applications

• Aromatic Polyamides : The synthesis and characterization of new diphenylfluorene-based aromatic polyamides derived from related compounds show significant promise in materials science. These polyamides exhibit excellent solubility, thermal stability, and mechanical properties, suggesting potential applications in high-performance materials (Hsiao et al., 1999).

• Fluorescent Materials : Compounds with structures similar to "this compound" have been used to develop novel blue fluorophores for biological and organic material applications. The synthesis and study of benzamides with pyridine, pyrazine, and other moieties have led to materials exhibiting blue fluorescence, indicating potential applications in optical materials and sensors (Yamaji et al., 2017).

Chemical Synthesis and Characterization

• Stereochemical Synthesis : The stereoselective synthesis of structurally related intermediates demonstrates the complexity and specificity required in chemical synthesis for potential pharmaceutical applications. Such synthetic pathways are crucial for developing novel therapeutics with precise molecular targeting capabilities (Lall et al., 2012).

• X-ray Crystal Structure Analysis : The preparation and X-ray crystal structure analysis of closely related compounds provide valuable insights into the molecular configuration, aiding in the design of more efficient and targeted molecular entities for various applications (Deng et al., 2014).